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Compound of Interest

Compound Name: Tridecane

Cat. No.: B166401 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential guidance for the safe handling

and disposal of Tridecane, outlining the necessary personal protective equipment (PPE) and

operational protocols to minimize risks.

Hazard Summary
Tridecane is a combustible liquid that poses a significant aspiration hazard; it can be fatal if

swallowed and enters the airways.[1][2][3] Repeated or prolonged contact with the skin may

cause dryness, cracking, or irritation.[4][5][6] While not classified as acutely toxic, it is crucial to

handle Tridecane with care to avoid adverse health effects.[7] It is incompatible with strong

oxidizing agents.[7][8]

Personal Protective Equipment (PPE) Protocol
The following table summarizes the recommended PPE for handling Tridecane. Adherence to

these guidelines is critical to ensure personal safety.
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Exposure

Scenario

Eye/Face

Protection
Hand Protection

Skin and Body

Protection

Respiratory

Protection

Routine

Handling/Transfe

r

Safety glasses

with side shields

or goggles.

Chemical-

resistant gloves

(e.g., Nitrile

rubber). Inspect

gloves prior to

use.

Lab coat.

Not typically

required if

handled in a

well-ventilated

area.

Risk of Splashing

Chemical safety

goggles and/or a

face shield.

Chemical-

resistant gloves

(e.g., Nitrile

rubber).

Chemical-

resistant apron

over a lab coat.

Not typically

required if

handled in a

well-ventilated

area.

Large Volume

Handling/Spill

Cleanup

Chemical safety

goggles and a

face shield.

Heavy-duty

chemical-

resistant gloves.

Chemical-

resistant suit or

coveralls.

In case of

inadequate

ventilation or for

spill cleanup, use

a NIOSH-

approved

respirator with an

organic vapor

cartridge.[2][9]

[10]

Experimental Workflow for Handling Tridecane
The following diagram outlines the standard operating procedure for safely handling Tridecane
in a laboratory setting.
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Experimental Workflow: Handling Tridecane
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Caption: A step-by-step workflow for the safe handling of Tridecane, from preparation to

disposal.

Safe Handling and Storage Procedures
Ventilation: Always handle Tridecane in a well-ventilated area, preferably within a chemical

fume hood.[4]

Ignition Sources: Keep Tridecane away from heat, sparks, open flames, and other ignition

sources.[1][8] Use non-sparking tools when handling.[3][5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible substances like strong oxidizing agents.[4][8]

Hygiene: Wash hands thoroughly after handling.[9][11] Do not eat, drink, or smoke in areas

where Tridecane is handled or stored.[9]

Spill and Disposal Plan
In the event of a spill, immediate and appropriate action is necessary to prevent further

hazards.

Spill Response:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb the liquid with an inert material such as sand, earth, or

vermiculite.[5][7]

Collect: Use non-sparking tools to collect the absorbed material and place it into a suitable,

labeled container for hazardous waste disposal.[5]

Decontaminate: Clean the spill area with soap and water.

Waste Disposal:
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Liquid Waste: Dispose of surplus and non-recyclable Tridecane through a licensed disposal

company.[10] Do not empty into drains.[1][9]

Contaminated Materials: Dispose of contaminated gloves, absorbent materials, and other

solid waste in a sealed, labeled container as hazardous waste.[10][11] All waste disposal

must be in accordance with local, regional, and national regulations.[1][3]

Quantitative Data for Tridecane
The following table provides key physical and chemical properties of Tridecane for easy

reference.

Property Value

Chemical Formula C₁₃H₂₈

Molecular Weight 184.36 g/mol

Appearance Colorless liquid

Odor Hydrocarbon-like

Boiling Point 234 °C / 453.2 °F

Melting Point -5 to -4 °C / 23 to 24.8 °F

Flash Point 79 °C / 174.2 °F (closed cup)

Specific Gravity 0.76

Water Solubility Insoluble

PPE Selection Logic
The selection of appropriate PPE is a critical step in mitigating the risks associated with

handling Tridecane. The following diagram illustrates the decision-making process for

choosing the correct level of protection.
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PPE Selection Logic for Tridecane Handling

Risk Assessment

PPE Selection

Start: Assess Task

Risk of Splash?

Adequate Ventilation?

No

Enhanced PPE:
- Goggles/Face Shield

- Chemical Apron

Yes

Standard PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

Yes

Add Respiratory Protection:
- NIOSH-approved Respirator

No

Proceed with Task

Click to download full resolution via product page

Caption: A flowchart illustrating the decision-making process for selecting appropriate PPE

when working with Tridecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b166401?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

